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Compound of Interest

Compound Name: Sodium nitroprusside

Cat. No.: B8766386

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the chemical structure of sodium
nitroprusside (SNP), an inorganic complex widely utilized as a potent vasodilator and as a

versatile analytical reagent. This document details its molecular architecture, bonding

characteristics, and the structural basis for its biological activity, supported by quantitative data,

experimental protocols, and pathway visualizations.

Core Chemical Structure and Properties
Sodium nitroprusside is an inorganic coordination compound with the chemical formula

Na₂[Fe(CN)₅NO]. It is most commonly encountered as the dihydrate, Na₂[Fe(CN)₅NO]·2H₂O.[1]

This ruby-red crystalline salt is highly soluble in water and ethanol, dissociating to yield two

sodium cations (Na⁺) and the complex nitroprusside anion, [Fe(CN)₅NO]²⁻.[1]

The Nitroprusside Anion: [Fe(CN)₅NO]²⁻
The chemical and biological activity of sodium nitroprusside is dictated by the structure of its

complex anion, [Fe(CN)₅NO]²⁻.
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Coordination Geometry: The anion features a central iron atom in a slightly distorted

octahedral coordination environment.[1]

Ligands: The iron center is coordinated to five cyanide (CN⁻) ligands and one linear nitric

oxide (NO) ligand.[1]

Symmetry: The complex anion possesses an idealized C₄ᵥ point group symmetry.[1]

Oxidation State and Bonding
There has been historical ambiguity regarding the formal oxidation states of the iron center and

the nitrosyl ligand. However, extensive spectroscopic and crystallographic evidence strongly

supports a description of the complex as containing a low-spin ferrous ion, Fe(II), with a d⁶

electron configuration.[1] This formulation is coupled with a coordinated nitrosyl cation, NO⁺.

Evidence for the Fe(II)-NO⁺ assignment includes:

Linear Fe-N-O Linkage: X-ray diffraction studies reveal an almost perfectly linear

arrangement of the Fe-N-O atoms, with an angle of approximately 176.2°. This linearity is

characteristic of an NO⁺ ligand.[1]

Short N-O Bond Distance: The N-O bond length is relatively short at approximately 1.13 Å

(113 pm), which is indicative of a bond order greater than two, consistent with the triple bond

in NO⁺.[1][2]

High N-O Stretching Frequency: Infrared (IR) spectroscopy shows a high-frequency N-O

stretching vibration at approximately 1947 cm⁻¹, a value typical for a coordinated nitrosyl

cation.[1]

The five cyanide ligands act as strong-field ligands, forcing the d⁶ electrons of the Fe(II) center

into a diamagnetic, low-spin configuration.[1]

Quantitative Structural Data
The following table summarizes key structural parameters of the nitroprusside anion, derived

from X-ray crystallography studies.
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Parameter Value Reference

Bond Lengths

Fe-N (Nitrosyl) 1.63 Å [2]

N-O (Nitrosyl) 1.13 Å [1][2]

Bond Angles

Fe-N-O 176.2° [1]

Key Experimental Protocols
Synthesis of Sodium Nitroprusside Dihydrate
This protocol is based on the digestion of potassium ferrocyanide with nitric acid.[1][3][4][5]

Materials:

Potassium ferrocyanide (K₄[Fe(CN)₆])

Concentrated nitric acid (HNO₃)

Sodium carbonate (Na₂CO₃)

Distilled water

Ferrous sulfate (for testing)

Heating mantle or water bath, beakers, filtration apparatus

Methodology:

Digestion: In a well-ventilated fume hood, dissolve potassium ferrocyanide in water. Slowly

and carefully add concentrated nitric acid to the solution. The reaction is exothermic and will

release toxic gases (HCN, NOx).[4][5]

Reaction Monitoring: Gently heat the mixture on a water bath. Periodically test for the

completion of the reaction by taking a small aliquot of the reaction mixture and adding it to a
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solution of ferrous sulfate. The absence of a Prussian blue precipitate indicates the complete

consumption of the starting ferrocyanide.[4]

Neutralization: After cooling, carefully neutralize the solution by the portion-wise addition of

solid sodium carbonate until effervescence ceases and the solution is neutral or slightly

alkaline. This step precipitates iron salts and neutralizes excess acid, resulting in a red

solution.[1][4]

Filtration: Filter the solution to remove any precipitated impurities.

Crystallization: Concentrate the red filtrate by gentle heating to reduce its volume. Allow the

solution to cool slowly. Ruby-red crystals of sodium nitroprusside dihydrate will form.

Isolation and Drying: Collect the crystals by filtration, wash with a minimal amount of cold

distilled water, and dry on filter paper.

Spectrophotometric Analysis of Sodium Nitroprusside
This protocol allows for the quantitative determination of sodium nitroprusside in aqueous

solutions.[6]

Materials and Equipment:

UV-Vis Spectrophotometer

Quartz cuvettes

Sodium nitroprusside standard

Volumetric flasks and pipettes

Distilled water (or appropriate buffer)

Methodology:

Standard Preparation: Prepare a stock solution of sodium nitroprusside of a known

concentration (e.g., 1 mg/mL) in distilled water. From this stock, prepare a series of

calibration standards of decreasing concentrations.
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Wavelength Scan: Using a scanning UV-Vis spectrophotometer, record the absorption

spectrum of a standard solution between 350 nm and 700 nm to identify the absorption

maxima. The electronic spectrum of the nitroprusside anion exhibits characteristic absorption

maxima at approximately 394 nm and 498 nm.[6]

Calibration Curve: Measure the absorbance of each calibration standard at one of the

determined maxima (e.g., 394 nm). Plot a graph of absorbance versus concentration. The

resulting plot should be linear and follow the Beer-Lambert law.

Sample Analysis: Measure the absorbance of the unknown sample solution at the same

wavelength and determine its concentration by interpolation from the calibration curve.

Visualization of Key Pathways
Chemical Structure of the Nitroprusside Anion
The following diagram illustrates the octahedral coordination geometry of the [Fe(CN)₅NO]²⁻

anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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